Cas no 2034354-82-8 ((5-methyl-1,2-oxazol-4-yl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone)

• Product Name: (5-methyl-1,2-oxazol-4-yl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone
• CAS No: 2034354-82-8
• MF: C₁₆H₁₅N₅O₂
• MW: 309.322602510452
• CID: 5378550
• Update Time: 2025-06-10

(5-methyl-1,2-oxazol-4-yl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (5-methyl-1,2-oxazol-4-yl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone

• Inchi： 1S/C16H15N5O2/c1-11-14(7-17-23-11)16(22)20-8-13(9-20)21-10-15(18-19-21)12-5-3-2-4-6-12/h2-7,10,13H,8-9H2,1H3
• InChI Key： KPOFEZOPLQLONB-UHFFFAOYSA-N
• SMILES： C(C1=C(C)ON=C1)(N1CC(N2C=C(C3=CC=CC=C3)N=N2)C1)=O

Additional information on (5-methyl-1,2-oxazol-4-yl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone

Introduction to Compound with CAS No. 2034354-82-8 and Product Name: (5-methyl-1,2-oxazol-4-yl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone

The compound with the CAS number 2034354-82-8 and the product name (5-methyl-1,2-oxazol-4-yl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure incorporates several key functional groups that contribute to its pharmacological properties, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The oxazole and triazole moieties present in this compound are particularly noteworthy, as they are known for their biological activity and have been widely studied in various pharmaceutical contexts. The presence of a methanone group further enhances the compound's complexity and may contribute to its binding affinity to biological targets.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. The structural features of (5-methyl-1,2-oxazol-4-yl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone suggest that it may interact with kinase domains, potentially leading to the development of new antineoplastic agents.

Recent studies have highlighted the importance of scaffold hopping in drug discovery, where small changes in the molecular structure can lead to significant improvements in biological activity. The compound in question exemplifies this principle, as its unique combination of heterocyclic rings may confer properties that are not observed with more conventional scaffolds. This has opened up new avenues for research and development in medicinal chemistry.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and palladium-mediated cross-coupling reactions, have been employed to construct the complex framework of the molecule. These methods not only enhance the efficiency of the synthesis but also allow for greater control over the stereochemistry of the product.

In addition to its potential as a kinase inhibitor, this compound has also shown promise in other therapeutic areas. For instance, its ability to modulate inflammatory pathways has been explored in preclinical studies. Inflammation is a key factor in many chronic diseases, and compounds that can effectively regulate inflammatory responses are highly sought after.

The pharmacokinetic properties of (5-methyl-1,2-oxazol-4-yl)-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]methanone are another critical aspect that has been investigated. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Preliminary data suggest that this compound exhibits favorable pharmacokinetic profiles, which could make it suitable for oral administration.

One of the challenges in drug development is identifying lead compounds that can be further optimized to improve their therapeutic index. The current compound represents an early stage in this process, but its unique structural features make it an attractive starting point for future modifications. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential analogs that may enhance potency or selectivity.

The role of computational chemistry in modern drug discovery cannot be overstated. Advanced computational tools allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. In the case of this compound, computational studies have provided valuable insights into its interactions with biological targets and have guided the design of subsequent analogs.

The regulatory landscape for new drug candidates is stringent but well-defined. Ensuring that a compound meets all necessary safety and efficacy requirements is crucial before it can be advanced into clinical trials. The data generated from preclinical studies on (5-methyl-1,2-oxazol-4-ylyl)-[3-(4-phenoxytriazol-l-l)metanone will be instrumental in navigating these regulatory hurdles.

In conclusion, the compound with CAS number 2034354 82 8 and product name (5-methyl-l ,2 -oxazo l -4 -y l )-[3 -(4 -phenoxytriaz ol -l -y l )metanone] represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a promising candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in addressing unmet medical needs.